Cas no 2227841-62-3 (rac-(3R,4S)-4-(but-2-yn-1-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(but-2-yn-1-yl)pyrrolidin-3-ol
• CAS No: 2227841-62-3
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 6419899
• PubChem ID: 165598757
• Update Time: 2025-11-01

rac-(3R,4S)-4-(but-2-yn-1-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(but-2-yn-1-yl)pyrrolidin-3-ol
• EN300-1624857
• 2227841-62-3

• Inchi： 1S/C8H13NO/c1-2-3-4-7-5-9-6-8(7)10/h7-10H,4-6H2,1H3/t7-,8-/m1/s1
• InChI Key： ZCRXEZUQKUBDLK-HTQZYQBOSA-N
• SMILES： O[C@@H]1CNC[C@H]1CC#CC

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on rac-(3R,4S)-4-(but-2-yn-1-yl)pyrrolidin-3-ol

Comprehensive Overview of rac-(3R,4S)-4-(but-2-yn-1-yl)pyrrolidin-3-ol (CAS No. 2227841-62-3)

The compound rac-(3R,4S)-4-(but-2-yn-1-yl)pyrrolidin-3-ol (CAS No. 2227841-62-3) is a chiral pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the but-2-yn-1-yl moiety and the pyrrolidin-3-ol core, make it a valuable intermediate for the synthesis of biologically active molecules. Researchers are particularly interested in its potential applications in targeting neurological disorders and metabolic diseases, which are among the most searched topics in AI-driven drug discovery platforms.

One of the key reasons for the growing interest in rac-(3R,4S)-4-(but-2-yn-1-yl)pyrrolidin-3-ol is its stereochemistry. The (3R,4S) configuration plays a critical role in its interactions with biological targets, such as enzymes and receptors. This aligns with the current trend in precision medicine, where the focus is on developing compounds with high selectivity and minimal side effects. The compound's ability to modulate specific pathways has also made it a subject of study in neurodegenerative disease research, a hot topic in both academic and industrial settings.

From a synthetic perspective, rac-(3R,4S)-4-(but-2-yn-1-yl)pyrrolidin-3-ol offers versatility. Its pyrrolidine ring can be further functionalized to create analogs with enhanced properties. This adaptability is crucial for structure-activity relationship (SAR) studies, which are frequently searched by chemists and pharmacologists. Additionally, the compound's but-2-yn-1-yl group provides a handle for click chemistry applications, a technique widely used in bioconjugation and drug delivery systems.

The pharmacological potential of rac-(3R,4S)-4-(but-2-yn-1-yl)pyrrolidin-3-ol is further highlighted by its relevance to GPCR (G-protein-coupled receptor) research. GPCRs are a major focus in modern drug development due to their involvement in numerous physiological processes. The compound's ability to interact with these receptors could pave the way for novel therapeutics in areas like pain management and mental health, topics that consistently rank high in search engine queries related to healthcare innovations.

In the context of green chemistry, rac-(3R,4S)-4-(but-2-yn-1-yl)pyrrolidin-3-ol also presents opportunities for sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce this compound, aligning with the global push for environmentally friendly pharmaceuticals. This aspect is particularly appealing to industries aiming to reduce their carbon footprint, a concern that resonates with today's environmentally conscious consumers.

Another area where rac-(3R,4S)-4-(but-2-yn-1-yl)pyrrolidin-3-ol shows promise is in computational chemistry. With the rise of AI-powered molecular modeling, scientists are using in silico tools to predict the compound's behavior and optimize its properties. This approach not only accelerates the drug discovery process but also reduces costs, a factor that is increasingly important in pharmaceutical R&D.

In summary, rac-(3R,4S)-4-(but-2-yn-1-yl)pyrrolidin-3-ol (CAS No. 2227841-62-3) is a multifaceted compound with broad applications in drug discovery and development. Its structural uniqueness, combined with its potential in neurological and metabolic disease research, makes it a standout candidate for future therapeutic innovations. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in cutting-edge research and industry advancements.